Cas no 102117-68-0 (1,6-Pyrenedione, 3-methoxy-)
1,6-Pyrenedione, 3-methoxy- structure
Product Name:1,6-Pyrenedione, 3-methoxy-
CAS No:102117-68-0
MF:C17H10O3
MW:262.259504795074
CID:1131833
PubChem ID:13432710
Update Time:2025-04-20
1,6-Pyrenedione, 3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Pyrenedione, 3-methoxy-
- 3-methoxypyrene-1,6-dione
- DTXSID80540631
- 102117-68-0
-
- Inchi: 1S/C17H10O3/c1-20-15-8-14(19)11-4-2-9-3-7-13(18)10-5-6-12(15)17(11)16(9)10/h2-8H,1H3
- InChI Key: GGXZZHKDPPSDTR-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(C2=CC=C3C=CC(C4=CC=C1C2=C43)=O)=O
Computed Properties
- Exact Mass: 262.063
- Monoisotopic Mass: 262.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
1,6-Pyrenedione, 3-methoxy- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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